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Compound of Interest

Compound Name: Picamilon

Cat. No.: B1678763

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Picamilon (N-nicotinoyl-y-aminobutyric acid), a synthetic compound used in research.
Adherence to these procedures is critical for ensuring personnel safety, environmental
protection, and regulatory compliance. The following guidance is based on established
principles of laboratory chemical waste management and should be executed in accordance
with all applicable local, state, and federal regulations.

Chemical and Safety Data Overview

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Picamilon is
not readily available in public domains, its chemical properties and hazard classifications
provide a basis for safe handling and waste management. Picamilon is a synthetic
combination of niacin (Vitamin B3) and y-aminobutyric acid (GABA).
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Property Information Citation
) 4-(Pyridine-3-
Chemical Name ) ] ] [1][2]
carbonylamino)butanoic acid
Molecular Formula C10H12N203 [1][2]
Molecular Weight 208.22 g/mol [11[2]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [3]
eye irritationH335: May cause

respiratory irritation

Unapproved drug; not a dietary
Regulatory Status (USA) _ . [1][4]
ingredient.

Experimental Protocols

A comprehensive search of scientific literature and safety resources did not yield specific
experimental protocols for the disposal of Picamilon. The disposal procedures outlined below
are therefore based on general best practices for laboratory chemical waste management.

Step-by-Step Disposal Procedures for Picamilon

The proper disposal of Picamilon should be handled as a regulated chemical waste stream.
Under no circumstances should Picamilon be disposed of in the regular trash or flushed down
the sanitary sewer.[5][6]

1. Waste ldentification and Classification:

e Based on its GHS hazard statements, Picamilon should be treated as a hazardous waste.

[3]

o Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on classifying Picamilon waste within your facility's waste management program.

2. Personal Protective Equipment (PPE):
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Before handling Picamilon for disposal, ensure you are wearing appropriate PPE, including:
o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or neoprene)
o Alab coat
. Containerization:

Use a dedicated, leak-proof, and chemically compatible waste container. The original product
container, if in good condition, can be used.

The container must be clearly labeled as "Hazardous Waste."

The label must include:

[e]

The full chemical name: "Picamilon” or "N-nicotinoyl-y-aminobutyric acid"

[e]

The concentration and quantity of the waste

The date accumulation started

o

[¢]

The relevant hazard warnings (e.g., "Irritant,” "Harmful if Swallowed")
. Waste Accumulation and Storage:

Store the sealed Picamilon waste container in a designated satellite accumulation area
within the laboratory.[7]

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.
Keep the waste container closed at all times, except when adding waste.[5]
. Disposal Request and Collection:

Once the waste container is full, or if the Picamilon is no longer needed, arrange for its
disposal through your institution's EHS department.
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o Follow your institution's specific procedures for requesting a hazardous waste pickup.

» Do not attempt to transport the hazardous waste outside of the laboratory. Trained EHS
personnel or a licensed hazardous waste contractor should handle the collection and final
disposal.[8]

6. Disposal of Empty Containers:

o Empty containers that previously held Picamilon should also be disposed of as hazardous
waste unless they have been triple-rinsed with a suitable solvent.[6]

e The rinsate from the triple-rinsing process must be collected and disposed of as hazardous
waste.[6]

e Once properly rinsed, the container labels should be defaced, and the container can then be
disposed of in the regular trash or recycled according to your institution's policies.[6]

Logical Workflow for Picamilon Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Picamilon in a laboratory setting.
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@ to Dispose of Picamilon
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Caption: A workflow diagram for the proper disposal of Picamilon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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